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Compound of Interest

Compound Name: Triclocarban

Cat. No.: B027905

Philadelphia, PA - For researchers, scientists, and drug development professionals handling
triclocarban, proper disposal is not merely a procedural formality but a critical component of
laboratory safety and environmental stewardship. Triclocarban, an antibacterial agent, is
recognized for its potential environmental hazards, including high toxicity to aquatic life and
persistence in the environment.[1][2][3] Adherence to established disposal protocols is
essential to mitigate these risks and ensure compliance with federal and local regulations.

Immediate Safety and Handling

Before addressing disposal, it is crucial to understand the immediate safety protocols for
handling triclocarban. The compound is considered a hazardous substance, and personnel
should be trained on its proper handling.[4] In the event of a spill, the area should be contained
to prevent environmental release.[4] Solid triclocarban, particularly in dust form, can be
combustible and poses a fire hazard.[1]

Personal Protective Equipment (PPE) is mandatory when handling triclocarban:
¢ Gloves: To prevent skin contact.
o Safety Goggles: To protect the eyes from dust.[5]

o Respiratory Protection: Especially when handling the powder form, to avoid inhalation of dust
which can irritate the respiratory tract.[5][6]
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e Impervious Clothing: To protect against skin exposure.[5]

In case of exposure, immediate action is required. For skin contact, wash the affected area with
soap and water. If inhaled, move to fresh air.[5] Eye contact requires rinsing with water for at
least 15 minutes.[5]

Step-by-Step Disposal Protocol for Triclocarban Waste

Disposal of triclocarban and materials contaminated with it must follow hazardous waste
regulations. Under no circumstances should triclocarban be disposed of down the drain or in
regular trash.[7][8] Doing so contributes to environmental contamination, as wastewater
treatment plants do not completely remove the compound.[1][9]

Step 1: Waste Identification and Segregation

» All waste materials containing triclocarban, including pure chemical, solutions, and
contaminated labware (e.g., gloves, weigh boats, pipette tips), must be designated as
hazardous chemical waste.

¢ Segregate triclocarban waste from other chemical waste streams to prevent unintended
reactions. Store it away from incompatible materials.[6][7]

Step 2: Waste Collection and Containment
o Collect all triclocarban waste in a dedicated, properly labeled hazardous waste container.

e The container must be made of a compatible material, be in good condition, and have a
secure, leak-proof lid.[10]

o Keep the waste container closed at all times, except when adding waste.[10]
Step 3: Labeling
e The waste container must be clearly labeled with the words "Hazardous Waste."[11][12]

e The label must also include the chemical name ("Triclocarban™) and a clear indication of the
associated hazards (e.g., "Toxic," "Hazardous to the Environment").[6][13]
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Step 4: Storage in a Satellite Accumulation Area (SAA)

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory, at or near the point of generation.[7][10]

e The SAA must be under the control of laboratory personnel and should be inspected weekly
for any signs of leakage.[7]

o Federal regulations, such as the Resource Conservation and Recovery Act (RCRA), govern
the maximum amount of waste that can be stored in an SAA (typically up to 55 gallons).[10]
[14]

Step 5: Arranging for Disposal

e Once the waste container is full or has been in storage for the maximum allowable time
(which can be up to one year for partially filled containers in an SAA), contact your
institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.[7]
[10]

o The EHS office will coordinate with a licensed hazardous waste disposal company for proper
transportation and final disposal, which may involve incineration at a facility equipped with an
afterburner and scrubber.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative properties and toxicity
data for triclocarban.
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Property Value Reference
Chemical Formula C13HoCIsN20 [1]
Molar Mass 315.58 g:mol—1 [1]
Melting Point 254 to 256 °C [1]
Flash Point > 150 °C [1]
Oral LDso (rat) >34,600 mg/kg [4]
Intraperitoneal LDso (mouse) 2,100 mg/kg [4]

Triclocarban Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of triclocarban
waste from a laboratory setting.
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Triclocarban Waste Disposal Workflow
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Caption: Workflow for the safe disposal of triclocarban waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b027905?utm_src=pdf-body-img
https://www.benchchem.com/product/b027905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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